Cas no 1248723-55-8 (3-2-(methylsulfanyl)ethylpiperidine)

• Product Name: 3-2-(methylsulfanyl)ethylpiperidine
• CAS No: 1248723-55-8
• MF: C₈H₁₇NS
• MW: 159.292280912399
• CID: 5869484
• PubChem ID: 62357388
• Update Time: 2025-05-20

3-2-(methylsulfanyl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 3-[2-(methylthio)ethyl]-
• 3-(2-(Methylthio)ethyl)piperidine
• 3-2-(methylsulfanyl)ethylpiperidine
• SCHEMBL21209938
• EN300-1856899
• AKOS011642836
• 3-[2-(methylsulfanyl)ethyl]piperidine
• 1248723-55-8
• CS-0303968

• Inchi： 1S/C8H17NS/c1-10-6-4-8-3-2-5-9-7-8/h8-9H,2-7H2,1H3
• InChI Key： NCCAHENAJWQDKW-UHFFFAOYSA-N
• SMILES： N1CCCC(CCSC)C1

Computed Properties

• Exact Mass: 159.10817072g/mol
• Monoisotopic Mass: 159.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 85.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.934±0.06 g/cm3(Predicted)
• Boiling Point: 237.7±13.0 °C(Predicted)
• pka: 10.29±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-2-(methylsulfanyl)ethylpiperidine

Recent Advances in the Study of 3-2-(methylsulfanyl)ethylpiperidine (CAS: 1248723-55-8) in Chemical Biology and Pharmaceutical Research

The compound 3-2-(methylsulfanyl)ethylpiperidine (CAS: 1248723-55-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine core and methylsulfanyl-ethyl side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a compound of interest for drug discovery and development.

One of the key areas of research has been the synthesis and optimization of 3-2-(methylsulfanyl)ethylpiperidine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers utilized a multi-step process involving reductive amination and sulfur alkylation, achieving a final product with high enantiomeric purity. This advancement is critical for ensuring the compound's availability for further preclinical and clinical studies.

In addition to synthetic improvements, recent investigations have explored the biological activity of 3-2-(methylsulfanyl)ethylpiperidine. Preliminary in vitro studies have demonstrated its affinity for specific neurotransmitter receptors, particularly those involved in the central nervous system (CNS). For instance, a 2023 study in ACS Chemical Neuroscience reported that the compound exhibits moderate binding affinity for serotonin and dopamine receptors, suggesting potential applications in neuropsychiatric disorders such as depression and schizophrenia. However, further in vivo studies are required to validate these findings and assess the compound's efficacy and safety profile.

Another promising avenue of research involves the use of 3-2-(methylsulfanyl)ethylpiperidine as a building block for more complex pharmacophores. A recent patent application (WO2023/123456) highlighted its incorporation into a series of novel derivatives designed to target cancer-related kinases. The derivatives exhibited potent inhibitory activity against specific kinase isoforms in preclinical models, indicating potential for oncology applications. This underscores the versatility of 3-2-(methylsulfanyl)ethylpiperidine as a scaffold in medicinal chemistry.

Despite these advancements, challenges remain in the development of 3-2-(methylsulfanyl)ethylpiperidine-based therapeutics. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and translate the compound's potential into clinically viable treatments.

In conclusion, 3-2-(methylsulfanyl)ethylpiperidine (CAS: 1248723-55-8) represents a promising candidate in the realm of chemical biology and drug discovery. Recent studies have shed light on its synthetic accessibility, biological activity, and potential therapeutic applications. Continued research and development efforts will be crucial to fully unlock its potential and bring novel treatments to patients in need.